![molecular formula C22H21N7O B6548423 1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine CAS No. 946263-46-3](/img/structure/B6548423.png)
1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
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Overview
Description
The compound “1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine” belongs to a class of organic compounds known as phenyl-1,2,3-triazoles . These are organic compounds containing a 1,2,3-triazole substituted by a phenyl group. It’s a derivative of [1,2,3]triazolo[4,5-d]pyrimidine .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of [1,2,3]triazolo[4,5-d]pyrimidine derivatives were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Scientific Research Applications
Antiproliferative Activity Against Cancer Cells
1-(4-methylbenzoyl)-4-{3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine: and its derivatives were synthesized and evaluated for antiproliferative activity against different cancer cell lines. Notably, compound 43 demonstrated potent antiproliferative activity and selectivity between cancer and normal cells. Mechanistic studies revealed that it induced apoptosis through the mitochondrial pathway .
Neuroprotective and Anti-Neuroinflammatory Properties
In a study focused on neurodegenerative diseases, derivatives of this compound were screened for neuroprotective and anti-neuroinflammatory properties using in vitro models. These derivatives hold promise as potential therapeutic agents .
Inhibition of USP28 Activity
New [1,2,3]triazolo[4,5-d]pyrimidine derivatives, including our compound of interest, were reported as USP28 inhibitors. These compounds directly inhibited USP28 activity, induced degradation, and affected cell proliferation and epithelial-mesenchymal transition (EMT) progression in gastric cell lines .
Bioisosteric Replacement of Purine Nucleus
[1,2,3]Triazolo[4,5-d]pyrimidines (8-azapurines) serve as bioisosteres of the purine nucleus. Their step-efficient synthesis, particularly 6-alkyl derivatives, is an area of interest for drug design and development .
Potential Cardiovascular and Metabolic Disorder Treatments
These compounds have been explored for their potential in treating cardiovascular disorders and type 2 diabetes. Their unique structure may offer advantages in drug development .
Other Hyperproliferative Disorders
Beyond cancer, [1,2,3]triazolo[4,5-d]pyrimidines may find applications in managing hyperproliferative disorders due to their diverse biological activities .
Future Directions
properties
IUPAC Name |
(4-methylphenyl)-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N7O/c1-16-7-9-17(10-8-16)22(30)28-13-11-27(12-14-28)20-19-21(24-15-23-20)29(26-25-19)18-5-3-2-4-6-18/h2-10,15H,11-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JARAFWKUGXLLNO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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